Cas no 1261893-17-7 (6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261893-17-7
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18319646
• CID: 2761734
• PubChem ID: 53225564
• Update Time: 2025-04-21

6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261893-17-7
• DTXSID80689296
• MFCD18319646
• 6-CHLORO-2-(3-FLUORO-4-METHYLPHENYL)BENZOIC ACID
• 6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95%
• 3-Chloro-3'-fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid
• 6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319646
• Inchi： 1S/C14H10ClFO2/c1-8-5-6-9(7-12(8)16)10-3-2-4-11(15)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： VYICSLPPCUURHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls